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Compound of Interest

2,4-
Compound Name: o
Bis(trifluoromethyl)bromobenzene

cat. No.: B1265783

An In-depth Technical Guide to the Safe Handling of 2,4-Bis(trifluoromethyl)bromobenzene
Introduction

2,4-Bis(trifluoromethyl)bromobenzene (CAS No: 327-75-3) is a fluorinated organic
compound utilized primarily in laboratory settings for chemical synthesis and scientific
research.[1] Its molecular formula is C8H3BrF6, and it has a molecular weight of approximately
293.00 g/mol . Also known by synonyms such as 4-Bromo-1,3-bis(trifluoromethyl)benzene, this
compound's unique structure makes it a valuable building block in the development of new
molecules. However, its chemical properties necessitate a thorough understanding of its
hazards and the implementation of rigorous safety protocols to ensure the protection of
researchers and laboratory personnel. This guide provides a comprehensive overview of the
safety and handling precautions for 2,4-Bis(trifluoromethyl)bromobenzene, targeting
researchers, scientists, and drug development professionals.

Hazard Identification and Classification

2,4-Bis(trifluoromethyl)bromobenzene is classified as a hazardous substance under the
Globally Harmonized System (GHS). It is crucial to understand these classifications to
appreciate the potential risks associated with its handling.

GHS Classification:
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 Skin Irritation (Category 2): Causes skin irritation.[1][2]
e Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[1][2]

» Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1][2]

The GHS label for this chemical includes the GHSO07 pictogram (exclamation mark) and the
signal word "Warning".[1]

Hazard Rating Systems Rating Description

Short exposure could cause

NFPA Health: 3 serious temporary or residual
injury.[1]
N Must be preheated before
Flammability: 1 o
ignition can occur.[1]
o Normally stable, even under
Reactivity: 0 i N
fire exposure conditions.[1]
Temporary or minor injury ma
HMIS 11l Health: 2 poraty ury may
occur.[1]
Materials that must be
Flammability: 1 preheated before ignition will

occur.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,4-
Bis(trifluoromethyl)bromobenzene is provided below. This data is essential for designing
safe experimental and storage conditions.
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Property Value

Appearance Colorless to light yellow clear liquid[2][3]
Odor No information available[2][4]

Boiling Point 158 °C at 740 mmHg[5]

Density 1.738 g/mL at 25 °C[5]

Molecular Weight 293.00 g/mol

Flash Point 69 °C (156.2 °F) - Closed Cup][3]
Refractive Index 1.437 at 20 °C[5]

Vapor Pressure 5.01 mmHg at 25 °CJ[5]

Water Solubility Insoluble[4]

Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to minimize exposure and
ensure a safe laboratory environment.

Experimental Protocols: Safe Handling

» Ventilation: Always handle this substance in a well-ventilated area, preferably within a
chemical fume hood.[1][4]

e Avoid Inhalation: Do not breathe fumes, mists, sprays, or vapors.[1][4]

» Avoid Contact: Prevent direct contact with skin and eyes by wearing appropriate Personal
Protective Equipment (PPE).[1]

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly with soap and water after
handling and before eating, drinking, or smoking.[1][6] Do not consume food or beverages in
the work area.[1]

e Grounding: For transfers, ground and bond containers and receiving equipment to prevent
static discharge, especially given its combustible nature.
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Storage Protocols

o Container: Keep the container tightly closed when not in use.[1][4][6]
e Location: Store in a dry, cool, and well-ventilated area designated for chemical storage.[1][6]

e Incompatibilities: Store away from incompatible materials, particularly strong oxidizing
agents.[1]

« Ignition Sources: Keep away from sources of heat, sparks, and open flames.[1]

Safe Handling Workflow

Re il pection Secul Pre-Use Preparatiol Chemical | Handling Post-Handling Waste Disposal

ceiving & Ins| re Storage n
(Check for damage) (Cool, dry, ventilated area) (Don PPE, verify ventilation) (In fume hood, avoid contact) (Decontaminate, remove PPE) (Segregate in labeled container)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,4-Bis(trifluoromethyl)bromobenzene.

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and PPE are the primary barriers against chemical exposure.

e Engineering Controls: A properly functioning chemical fume hood is essential to minimize
inhalation exposure.[2] Emergency eye wash fountains and safety showers must be
immediately accessible in any area where the chemical is handled.[1]

The following table outlines the minimum PPE requirements.
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Protection Type

Specific Equipment

Purpose

Chemical safety goggles or

Protects against splashes and

Eye/Face safety glasses. A face shield is  vapors causing serious eye
also recommended.[1] irritation.

Hand Chemical-resistant protective Prevents skin contact and

an
gloves.[1] irritation.
Wear suitable protective
) clothing, such as a lab coat. Protects skin from accidental
Skin & Body

Safety shoes are also advised.

[1]

splashes.

Respiratory

Not required with adequate
ventilation. In case of
insufficient ventilation, use a
NIOSH/MSHA approved
respirator with a multi-purpose

combination cartridge.[1][2]

Prevents inhalation of vapors

that cause respiratory irritation.

First Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Accidental Release Measures

Evacuate: Evacuate all non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Protect: Responders must wear full PPE, including respiratory protection if necessary.[1] Do

not attempt to clean up a spill without suitable protective equipment.[1]

Contain: Stop the leak if it is safe to do so. For small spills, absorb with an inert, dry material

such as sand or chemical absorbent.[1][4]

Collect: Sweep or shovel the absorbed material into a suitable, labeled container for proper

disposal.[1]
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First Aid Measures

The following protocols should be followed in case of personnel exposure.

o General Advice: In case of an accident or if you feel unwell, seek immediate medical
attention and show the safety data sheet to the doctor.[1]

e Inhalation: Remove the affected person to fresh air and keep them in a position comfortable
for breathing.[1][4] If breathing is difficult or has stopped, provide artificial respiration.[2] Seek
medical attention.[1][2]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with
plenty of soap and water.[1][2] Get medical advice if skin irritation persists.[4]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also
under the eyelids.[1][4] Remove contact lenses if present and easy to do.[1] Continue rinsing
and seek immediate medical attention.[1][4]

 Ingestion: Do NOT induce vomiting.[1][4] Rinse the mouth thoroughly with water.[1] Never
give anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1]

Exposure Event

Exposure Route‘ '& Immediate Actio‘;

A4 \4

Inhalation Skin Contact Eye Contact Ingestion

Remove to Fresh Air Wash with Plenty of Soap & Water Rinse with Water (15 min) Rinse Mouth with Water
Provide artificial respiration if needed Remove contaminated clothing Remove contact lenses DO NOT induce vomiting

> Seek Immediate Medical Attention <
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Caption: First aid response logic for different routes of exposure.

Firefighting Measures

e Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water spray.[1]

e Hazardous Combustion Products: Thermal decomposition can release irritating and toxic
gases, including carbon oxides, hydrogen bromide, and hydrogen fluoride.[1]

o Special Risks: There is a risk of explosion if containers are heated under confinement.[1]
Use a water spray to cool exposed containers.[1]

e Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][4]

Stability and Reactivity

Understanding the chemical stability and reactivity is crucial for safe storage and handling.
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Parameter Information

. No specific reactivity data is available, but it is
eactivity
generally stable.

Chemical Stabilit The product is stable under normal handling and
emical Stabili
Y storage conditions.[1]

o ] No hazardous reactions have been reported
Possibility of Hazardous Reactions B
under normal conditions.

Keep away from heat, sparks, and open flames.

[1]

Conditions to Avoid

Incompatible Materials Strong oxidizing agents.[1]

Under normal conditions of use, hazardous
- decomposition products are not expected.[1] In
Hazardous Decomposition Products ] ] ]
a fire, carbon oxides, hydrogen bromide, and

hydrogen fluoride are generated.[1]

Toxicological and Ecological Information

o Toxicological Information: The primary known toxicological effects are irritation to the skin,
eyes, and respiratory system.[1] There is no data available to classify its acute toxicity (oral,
dermal, or inhalation), germ cell mutagenicity, or carcinogenicity.[1][2]

o Ecological Information: There is no information available on the ecological effects of this
substance.[1] It should not be released into the environment.[4][6]

Disposal Considerations

Waste material must be treated as hazardous. Dispose of this chemical and its container
through a licensed and authorized incinerator equipped with an afterburner and scrubber.[1] All
disposal practices must comply with federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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